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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzamide
CAS No.: 89642-23-9
Cat. No.: B1267391
Get Quote
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Executive Summary & Chemical Profile[1][2]

5-Bromo-2-nitrobenzamide (CAS: 23964-42-3) is a high-value bifunctional scaffold in
medicinal chemistry. It serves as a critical "branch point" intermediate: the bromine atom at the
C5 position allows for late-stage diversification via transition-metal catalysis, while the ortho-
nitrobenzamide motif provides a direct precursor to privileged heterocycles, specifically
guinazolinones and benzimidazoles.

This guide provides validated protocols for three distinct catalytic workflows:

o Chemo-Selective Catalytic Reduction: Converting the nitro group to an amine without
debromination.

e Suzuki-Miyaura Cross-Coupling: C-C bond formation at the C5 position.

e Buchwald-Hartwig Amination: C-N bond formation at the C5 position.

Chemical Profile
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Property Specification

Molecular Formula C7HsBrN20s3

Molecular Weight 245.03 g/mol

Appearance Pale yellow to off-white solid

Soluble in DMSO, DMF, hot Ethanol; Sparingly

Solubilit
y soluble in Water, DCM

Kev Reactivit Electrophilic C-Br bond (Pd-coupling); Reducible
ey Reactivi
Y Y -NOz2; Nucleophilic Amide (post-reduction)

Strategic Reaction Map

The following diagram illustrates the divergent synthetic pathways available from this scaffold.
Note the critical decision point between functionalizing the ring first (Suzuki/Buchwald) versus
closing the ring first (Reduction/Cyclization).
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Figure 1: Divergent synthetic pathways for 5-Bromo-2-nitrobenzamide.

Protocol A: Chemo-Selective Catalytic Reduction

Objective: Reduce the nitro group (-NO2) to an aniline (-NHz2) while preserving the carbon-
bromine bond. Challenge: Standard Pd/C hydrogenation often leads to hydrodehalogenation
(loss of Br).
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Rationale

While stoichiometric iron (Fe/AcOH) is robust, it generates significant waste. For a catalytic

approach, Platinum on Carbon (Pt/C) or Nickel-catalyzed transfer hydrogenation is preferred

due to lower propensity for oxidative insertion into the C-Br bond compared to Palladium.

Experimental Procedure (Catalytic Transfer
Hydrogenation)

Reagents:

Substrate: 5-Bromo-2-nitrobenzamide (1.0 equiv)
Catalyst: 5% Pt/C (sulfided) or Raney Nickel (5 mol%)
Hydrogen Source: Ammonium Formate (3.0 equiv) or Hz gas (1 atm)

Solvent: Methanol/THF (1:1 v/v)

Step-by-Step:

Dissolution: In a round-bottom flask, dissolve 5-Bromo-2-nitrobenzamide (10 mmol, 2.45 g)
in a mixture of Methanol (25 mL) and THF (25 mL). Note: THF aids solubility of the amide.

Catalyst Addition: Carefully add the Pt/C catalyst (0.1 equiv by wt) under an inert argon
blanket.

o Safety: Dry catalysts can ignite solvent vapors. Use water-wet catalyst or add under inert
gas.

Reduction: Add Ammonium Formate (30 mmol, 1.9 g) in one portion. Equip with a reflux
condenser.

Reaction: Heat to 60°C for 2-4 hours. Monitor by TLC (EtOAc/Hexane 1:1). The starting
material (Rf ~0.6) should disappear, and the amine (fluorescent, lower Rf) should appear.

Workup: Cool to room temperature. Filter the mixture through a Celite pad to remove the
catalyst. Wash the pad with warm MeOH.
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« Isolation: Concentrate the filtrate under reduced pressure. The residue is typically sufficiently
pure 2-amino-5-bromobenzamide for the next step.

o Yield Expectation: 85-95%.
Validation:

e 1H NMR (DMSO-de): Look for the disappearance of the broad amide protons shifted by the
nitro group and appearance of the aniline -NH:z signal (broad singlet, ~5.5-6.5 ppm). The
aromatic region should show a shift but retain the splitting pattern of the 1,2,4-trisubstituted
ring, confirming the Br is intact.

Protocol B: Suzuki-Miyaura Cross-Coupling

Objective: Functionalize the C5 position with an aryl group. Mechanism: The electron-
withdrawing nitro group activates the C-Br bond for oxidative addition, making this substrate
highly reactive for Pd-catalyzed coupling.

o ble: : it

Optimization for Steric

Parameter Standard Condition

Bulk
Catalyst Pd(dppf)Cl2-DCM (3-5 mol%) Pdz(dba)s + SPhos
Base K2COs (2.0 equiv) K3POa (3.0 equiv)
Solvent 1,4-Dioxane / Water (4:1) Toluene / Water (10:1)
Temperature 80-90°C 100°C
Time 4-12 hours 12-24 hours

Detailed Protocol (Standard)

e Setup: Flame-dry a 2-neck round-bottom flask or use a microwave vial.

e Charging: Add 5-Bromo-2-nitrobenzamide (1.0 equiv), Arylboronic acid (1.2 equiv), and
K2COs (2.0 equiv).
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e Degassing (Critical): Add 1,4-Dioxane and Water.[1] Sparge the solution with Argon or
Nitrogen for 15 minutes. Oxygen inhibits the catalytic cycle and promotes homocoupling.

o Catalyst: Add Pd(dppf)Cl2-DCM (0.05 equiv) quickly under positive argon pressure.
» Reaction: Heat to 90°C.

o Visual Check: The reaction mixture typically turns black (active Pd) from an initial

orange/red suspension.

o Workup: Dilute with EtOAc and water. Separate phases. Extract aqueous layer with EtOAc
(2x). Wash combined organics with brine, dry over Na2SOa4, and concentrate.

Purification: Flash column chromatography (SiOz). Gradient: 0% -> 50% EtOAc in Hexanes.

Troubleshooting:

o Hydrolysis:[2] If the amide hydrolyzes to the acid (rare under mild carbonate conditions),
switch to anhydrous conditions using CsF as the base in pure Dioxane.

Protocol C: Buchwald-Hartwig Amination

Objective: Introduce an amine at C5 (C-N bond formation). Challenge: The primary amide (-
CONHz3) and the nitro group can complicate ligand selection. The amide nitrogen is a potential
competing nucleophile, though the aryl bromide is the electrophile.

Workflow Diagram
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1. Pre-complexation
Pd(OAc)2 + Xantphos
(Dioxane, 5 min, RT)

:

2. Substrate Addition
5-Br-2-NO2-Benzamide + Amine
+ Cs2CO3 (Base)

:

3. Heating
100°C, 12-18h
(Inert Atmosphere)

:

4. Workup
Filter through Celite
Scavenge Pd

Click to download full resolution via product page

Figure 2: Buchwald-Hartwig Amination Workflow.

Experimental Procedure

Reagents:

o Catalyst System: Pd(OAc)2 (5 mol%) + Xantphos (10 mol%). Rationale: Xantphos is
excellent for amidation/amination of electron-deficient aryl halides.

e Base: Cs2CO0s (2.0 equiv). Rationale: Weaker bases may not deprotonate the amine
sufficiently; stronger bases (NaOtBu) might attack the nitro/amide.

¢ Solvent: 1,4-Dioxane (Anhydrous).
Step-by-Step:

o Catalyst Pre-formation: In a vial, mix Pd(OAc)z and Xantphos in Dioxane. Stir for 5 mins until
the solution is clear yellow.
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Reaction Assembly: Add the substrate (5-Bromo-2-nitrobenzamide), the coupling amine
(1.2 equiv), and Cs2CO:s to the reaction vessel.

Combine: Transfer the catalyst solution to the reaction vessel via syringe.

Heat: Stir at 100°C for 16 hours.

Purification: The product is often more polar. Use DCM/MeOH gradients for chromatography.
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o Relevance: Validates the use of Nickel/hydrosilane systems to avoid dehalogenation.

o Chemical Properties & Safety:

o PubChem Compound Summary: 5-Bromo-2-nitrobenzaldehyde (Analogous reactivity).
Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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